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Compound of Interest

2'-(Oxiranylmethoxy)-3-
Compound Name:
phenylpropiophenon

Cat. No.: B022707

Technical Guide: 2'-(Oxiranylmethoxy)-3-
phenylpropiophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'-(Oxiranylmethoxy)-3-phenylpropiophenone, a significant compound in pharmaceutical
synthesis, is primarily known as an intermediate and impurity in the manufacturing of
Propafenone, a class 1C antiarrhythmic drug.[1] Its chemical structure and potential for
reactivity, owing to the presence of an oxirane (epoxide) ring, make it a subject of interest for
researchers in medicinal chemistry and drug development. This technical guide provides a
comprehensive overview of its chemical identity, synthesis, and known properties.

Chemical Identity and Synonyms

The compound is systematically named in accordance with IUPAC nomenclature, and is also
recognized by several synonyms, most notably as a designated impurity in pharmacopeial
standards.

IUPAC Name: 1-[2-(Oxiran-2-ylmethoxy)phenyl]-3-phenylpropan-1-one[2]
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The "(2RS)" designation is often used to indicate a racemic mixture at the chiral center of the
oxirane ring.

Synonyms:

e Propafenone Impurity C

Propafenone EP Impurity C

2'-(2,3-Epoxypropoxy)-3-phenylpropiophenone

1-(2-(((2RS)-Oxiranyl)methoxy)phenyl)-3-phenylpropan-1-one

1-[2-[[(2RS)-Oxiranyllmethoxy]phenyl]-3-phenylpropan-1-one

Physicochemical Properties

Property Value Reference

Molecular Formula C1sH1803 [2][3]

Molecular Weight 282.33 g/mol [2][3]

CAS Number 22525-95-7 [3]
Synthesis

The synthesis of 2'-(Oxiranylmethoxy)-3-phenylpropiophenone is a key step in the overall
synthesis of Propafenone. The most common route involves the etherification of 2'-hydroxy-3-
phenylpropiophenone with epichlorohydrin.

Experimental Protocol: Synthesis of 2'-
(Oxiranylmethoxy)-3-phenylpropiophenone

This protocol is based on general principles of Williamson ether synthesis adapted for this
specific transformation, as inferred from literature on Propafenone synthesis.[4]

Materials:
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2'-Hydroxy-3-phenylpropiophenone
Epichlorohydrin

Sodium hydroxide (or another suitable base)
A suitable solvent (e.g., toluene, ethanol)

Phase-transfer catalyst (e.g., tetrabutylammonium bromide) (optional, but can improve yield)

Procedure:

Dissolve 2'-hydroxy-3-phenylpropiophenone in the chosen solvent in a reaction vessel
equipped with a stirrer and a reflux condenser.

Add a stoichiometric excess of epichlorohydrin to the solution.

Slowly add a solution of sodium hydroxide while stirring vigorously. The reaction is typically
carried out at a controlled temperature.

If using a phase-transfer catalyst, it should be added at the beginning of the reaction.

The reaction mixture is then heated to reflux and maintained for several hours until
completion, which can be monitored by thin-layer chromatography (TLC).[5]

After the reaction is complete, the mixture is cooled to room temperature.

The organic layer is separated, washed with water to remove inorganic salts, and then dried
over anhydrous sodium sulfate.

The solvent is removed under reduced pressure to yield the crude product.

Purification of the crude product can be achieved by column chromatography on silica gel or
by recrystallization from a suitable solvent to afford pure 2'-(Oxiranylmethoxy)-3-
phenylpropiophenone.

Synthesis Workflow
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Reactants

Epichlorohydrin

2'-Hydroxy-3-phenylpropiophenone

Reaction Conditions ‘Workup & Purification
Y

Phase-Transfer Catalyst (optional) Williamson Ether Synthesis Aqueous Workup Purification (Chromatography/Recrystallization) 2'-(Oxiranylmethoxy)-3-phenylpropiophenone
A
Solvent (e.g., Toluene)
Base (e.g., NaOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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